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Compound of Interest

Compound Name: 1,2-Dichloronaphthalene

Cat. No.: B052898

1,2-Dichloronaphthalene: A Technical Safety and
Handling Guide

This technical guide provides a comprehensive overview of the material safety data for 1,2-
Dichloronaphthalene, designed for researchers, scientists, and professionals in drug
development. The information is compiled from various safety data sheets and chemical
databases to ensure a thorough understanding of its properties and associated hazards.

Chemical and Physical Properties

1,2-Dichloronaphthalene is a solid, colorless crystalline substance at room temperature.[1] It
is stable under normal conditions.[1] Its solubility in water is very low due to its non-polar
nature; however, it is moderately soluble in organic solvents such as ethanol, ether, and
chloroform.[1]
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Property Value Source
Chemical Formula C10HeCl2 [1112113114]
Molecular Weight 197.06 g/mol [1112][31[4]
CAS Number 2050-69-3 [21131[4][5]
Appearance Colorless crystalline solid [1]
Density 1.3360 g/cm3 [1]
Enthalpy of Vaporization 60.7 kd/mol at 373 K [4]

N Poor in water; Moderate in
Solubility ] [1]
organic solvents

Hazard Identification and Safety Precautions

1,2-Dichloronaphthalene is classified as harmful if swallowed and causes serious eye
damage.[6] It is also toxic to aquatic life with long-lasting effects.[6][7]

GHS Hazard Statements:

e H302: Harmful if swallowed.

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

e H335: May cause respiratory irritation.[8]

e H410: Very toxic to aquatic life with long lasting effects.

Precautionary Statements: Users should wash hands and any exposed skin thoroughly after
handling and avoid eating, drinking, or smoking when using this product.[6][7] It is crucial to
avoid release into the environment and to wear protective gloves, clothing, and eye/face
protection.[7]
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Identified Hazards
Harmful if Swallowed Mitigated by
Required Brecautions
Causes Skin Irritation Mitigated by | No Eating, Drinking, Smoking

Causes Serious Eye Irritation : Wear PPE
Mitigated by
May Cause Respiratory Irritation Avoid Environmental Release
Mitigated by
Toxic to Aquatic Life Wash Hands Thoroughly
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Hazard and Precautionary Relationship

Toxicological Information

Detailed toxicological studies specifically for 1,2-Dichloronaphthalene are not extensively
available in the provided documentation. The primary known toxicological effects are acute
toxicity if swallowed and severe eye irritation.[6] It may also cause skin and respiratory
irritation.[7] There is no data available to indicate that the product or any of its components
present at greater than 0.1% are mutagenic, genotoxic, or carcinogenic.[6]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b052898?utm_src=pdf-body-img
https://www.benchchem.com/product/b052898?utm_src=pdf-body
http://cdn.chemservice.com/product/msdsnew/External/English/N-10118%20English%20SDS%20US.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15029~~PDF~~MTR~~CGV4~~EN~~2025-10-25%2000:25:39~~1-Chloronaphthalene%20%20remainder%202-chloronaphthalene~~
http://cdn.chemservice.com/product/msdsnew/External/English/N-10118%20English%20SDS%20US.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Effect

Description

Acute Oral Toxicity

Harmful if swallowed.[6][7]

Skin Corrosion/Irritation

Causes skin irritation.[7] Prolonged contact may

cause temporary irritation.[6]

Serious Eye Damage/Irritation

Causes serious eye damage.[6][7] Symptoms
can include stinging, tearing, redness, swelling,

and blurred vision.[6]

Respiratory/Skin Sensitization

Not expected to be a respiratory or skin

sensitizer.[6]

Germ Cell Mutagenicity

No data available.[6]

Carcinogenicity

Not classifiable as to carcinogenicity to humans.

[6]

Aspiration Hazard

Not considered an aspiration hazard.[6]

First Aid Measures

In the event of exposure to 1,2-Dichloronaphthalene, the following first aid measures should

be taken.
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Exposure Type

Immediate Response]

Move to fresh air. Wash with soap and water. Rinse cautiously with water for several minutes. Rinse mouth.

Medical Attention
Call a physician if symptoms persist. Get medical attention if irritation persists. Get immediate medical attention. Call a poison center/doctor if you feel unwell.

Click to download full resolution via product page

First Aid Response Workflow

Inhalation: Move the person to fresh air. If symptoms develop or persist, call a physician.[6]

Skin Contact: Wash off with soap and water. If skin irritation develops and persists, get medical
attention.[6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[6] Remove
contact lenses if present and easy to do so.[6] Continue rinsing and get immediate medical
attention.[6]

Ingestion: Rinse mouth.[6] If vomiting occurs, keep the head low to prevent stomach contents
from entering the lungs.[6] Call a poison center or doctor if you feel unwell.[6]

Handling, Storage, and Disposal

Handling: Use in a well-ventilated area and wear appropriate personal protective equipment.[6]
[7] Avoid breathing dust, fume, gas, mist, vapors, or spray.[7] Do not get this material in contact
with eyes, on skin, or on clothing.[6][7]
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Storage: Store in a dry, cool, and well-ventilated place in the original, tightly closed container.[6]
[7] Store away from incompatible materials.[6]

Disposal: Dispose of contents and container in accordance with local, regional, national, and
international regulations.[6] Avoid release to the environment as it is toxic to aquatic life with
long-lasting effects.[6][7]

Experimental Protocols

Detailed experimental protocols for the toxicological data cited in the safety data sheets are not
provided in these documents. The information presented is a summary of results from
standardized testing. For detailed methodologies, it would be necessary to consult the primary
toxicological studies, which are not referenced in the available MSDS/SDS.

Incompatible Materials

While specific incompatible materials are not extensively listed in all provided documents,
general safe chemical storage practices should be followed.[9] It is advisable to store 1,2-
Dichloronaphthalene away from strong oxidizing agents. Always consult the specific safety
data sheet from the supplier for a comprehensive list of incompatible materials.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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data-sheet-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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